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Compound of Interest

Compound Name: 2,5-Dibromoaniline

Cat. No.: B181072 Get Quote

Essential Safety and Handling Guide for 2,5-
Dibromoaniline
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling hazardous compounds like 2,5-Dibromoaniline. This

guide provides immediate, essential safety protocols, operational plans, and disposal

procedures to foster a secure research environment.

Chemical Profile and Hazards

2,5-Dibromoaniline is a hazardous substance that requires careful handling.[1] It is classified

as toxic if swallowed, in contact with skin, or if inhaled.[1] It is also known to cause skin and

serious eye irritation and may lead to respiratory irritation.[1] Prolonged or repeated exposure

may cause damage to organs, particularly the blood and hematopoietic system.[1]
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Hazard Classification Category

Acute Oral Toxicity Category 3

Acute Dermal Toxicity Category 3

Acute Inhalation Toxicity Category 3

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2 (Blood, Hematopoietic System)

Source: Fisher Scientific Safety Data Sheet[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

absorption.[2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield is

recommended if there is a risk

of splashing.[1][2]

To protect eyes from dust and

splashes.[2]

Body Protection Long-sleeved laboratory coat.
To protect skin from accidental

contact.[1][2]

Respiratory Protection

NIOSH/MSHA approved

respirator with a particulate

filter (e.g., N95) if dust is

generated or if working outside

a fume hood.[3][4]

To prevent inhalation of

harmful dust.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for both safety and experimental integrity.

1. Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 2,5-Dibromoaniline.[1][3]

Don Appropriate PPE: Equip yourself with the specified PPE as detailed in the table above.

[5][6]

Prepare a Well-Ventilated Workspace: All handling of 2,5-Dibromoaniline should be

conducted in a chemical fume hood to minimize inhalation exposure.[1][3] Ensure that an

eyewash station and safety shower are readily accessible.[1]

2. Handling:

Weighing: Carefully weigh the compound, minimizing the creation of dust.[3]
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Dissolving: If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.

Transferring: Use appropriate techniques and equipment to transfer solutions, avoiding spills.

3. Cleanup:

Decontaminate: Clean all glassware and surfaces that have come into contact with 2,5-
Dibromoaniline.

Waste Segregation: Segregate all waste containing 2,5-Dibromoaniline into appropriately

labeled halogenated waste containers.[2]

Emergency Procedures
Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure adequate ventilation.[1]

Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material like sand

or vermiculite.[7]

Collect: Sweep up the absorbed material and place it into a suitable, closed container for

disposal.[1][3] Avoid creating dust.[1][3]

Decontaminate: Clean the spill area thoroughly.

First Aid:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][3][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.[1][3][8]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Seek

immediate medical attention.[1][3][8]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][3]

Disposal Plan
All waste containing 2,5-Dibromoaniline must be treated as hazardous waste.

Solid Waste: Collect solid 2,5-Dibromoaniline and any contaminated disposable materials

(e.g., gloves, absorbent pads) in a designated, sealed, and clearly labeled hazardous waste

container for halogenated organic compounds.[2]

Liquid Waste: Solutions containing 2,5-Dibromoaniline should be placed in a designated,

sealed, and clearly labeled hazardous waste container for halogenated liquid waste.[2]

Disposal: Dispose of all waste through an approved waste disposal plant, following all local,

state, and federal regulations.[1][5]

Workflow for Safe Handling of 2,5-Dibromoaniline
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Caption: Workflow for the safe handling of 2,5-Dibromoaniline from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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